Cas no 1502296-63-0 (1-(4-methoxypyridin-2-yl)cyclohexan-1-amine)

• Product Name: 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine
• CAS No: 1502296-63-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6472713
• PubChem ID: 96862095
• Update Time: 2025-05-20

1-(4-methoxypyridin-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine
• Cyclohexanamine, 1-(4-methoxy-2-pyridinyl)-

• Inchi： 1S/C12H18N2O/c1-15-10-5-8-14-11(9-10)12(13)6-3-2-4-7-12/h5,8-9H,2-4,6-7,13H2,1H3
• InChI Key： NHOPAGRDWPLGEL-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC(OC)=C2)(N)CCCCC1

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 341.2±37.0 °C(Predicted)
• pka: 7.79±0.70(Predicted)

Additional information on 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine (CAS No. 1502296-63-0): Properties, Applications, and Research Insights

1-(4-methoxypyridin-2-yl)cyclohexan-1-amine (CAS No. 1502296-63-0) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its cyclohexylamine core and 4-methoxypyridine substituent, this molecule exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine", "CAS 1502296-63-0 applications", and "mechanism of action of cyclohexylamine derivatives", reflecting its growing relevance in drug discovery and material science.

The compound's molecular structure combines a lipophilic cyclohexane ring with a polar methoxypyridine group, enabling interactions with diverse biological targets. Recent studies highlight its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trending topics like "targeted cancer therapies" and "neurodegenerative disease research". Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, as emphasized in queries like "analytical methods for CAS 1502296-63-0".

In agrochemical applications, 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine derivatives have shown promise as eco-friendly pest control agents. This aligns with the global demand for "sustainable crop protection solutions", a frequently searched phrase in agricultural forums. The compound's stability under physiological conditions and low toxicity profile further enhance its appeal, addressing concerns about "green chemistry in agriculture".

From a synthetic perspective, the compound's amine functionality allows for straightforward derivatization, enabling the creation of libraries for high-throughput screening. Patent databases reveal growing interest in its use for central nervous system (CNS) drug development, particularly in modulating neurotransmitter systems. Searches for "CAS 1502296-63-0 patents" and "amine-based drug design" underscore this trend.

Environmental and regulatory considerations are also critical. The compound's biodegradability and compliance with REACH regulations make it a preferable choice over traditional aromatic amines. Researchers often inquire about "safety data for 1-(4-methoxypyridin-2-yl)cyclohexan-1-amine", reflecting heightened awareness of chemical safety protocols in industrial settings.

Future research directions may explore its role in catalysis or supramolecular chemistry, areas gaining traction in academic circles. As the scientific community prioritizes "molecular diversity for drug discovery", this compound's structural flexibility positions it as a key player in next-generation therapeutic development.